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Tributyltin (TBT): A Comparative Overview

Tributyltin (TBT) is a highly toxic organotin compound that was historically used in antifouling paints for

ships. Despite a global ban in 2008, its persistence in aquatic environments continue to cause adverse effects

in wildlife [1] [2] [3].

The table below summarizes the core differences in its effects on vertebrates and invertebrates.

Feature Invertebrates Vertebrates

Primary Endocrine disruption, reproductive Metabolic disruption (obesogen),

Toxicological impairment, and population-level effects [1] endocrine disruption, and general

Focus [3]. toxicity [3] [4].

Key Phenotypic  Imposex (development of male sex Adipogenesis (promotion of fat

Effects characteristics in females) in mollusks (e.g., storage); disruption of lipid and
dogwhelks, oysters); disruption of molting glucose homeostasis; reproductive
and lipid metabolism in crustaceans [1] [2] toxicity [4].

[4].
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Feature Invertebrates Vertebrates

Primary Aromatase inhibition; interaction with Activation of Nuclear Receptors

Molecular Retinoid X Receptor (RXR) and ecdysone PPARy and RXR, which are master

Targets signaling pathways [1] [4]. regulators of adipocyte (fat cell)
differentiation [4].

Sensitivity Extremely high; significant sublethal effects Generally lower; chronic effects

observed at parts-per-trillion (ng/L) typically observed at higher

concentrations in sensitive mollusks [1] [5]. concentrations [5].

Detailed Experimental Data and Protocols

The following tables provide a summary of quantitative findings and the methodologies from key

experimental studies.

Table 1: Experimental Effects in Invertebrates

. . Exposure Key Observed .
Species Concentration ) Experimental Context
Duration Effects
Blue Crab 100 & 1000 7 days t Hemolymph glucose  Laboratory exposure in
(Callinectes ng/L & lactate; | total 10%o salinity water;
sapidus) [2] cholesterol & proteins;  semi-static system,;
1 oxidative stress (1 metabolites measured
ROS, | GSH) [2]. in hemolymph with
commercial kits [2].
Water Flea 0.1&1ug/ll (= From <4-8h old  Disruption of lipid Life-history analysis;
(Daphnia 100 & 1000 neonates dynamics; lipid droplets quantified
magna) [4] ng/L) through accumulation of with Nile red staining;
adolescent triacylglycerols in lipidomics via UPLC-
instar adults; impaired TOF; gene expression

transfer to eggs;
reduced fitness in
offspring [4].

via qRT-PCR [4].
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. . Exposure Key Observed .
Species Concentration . Experimental Context
Duration Effects
Clams & 10-50 ng/L Chronic Significant sublethal Laboratory studies on
Oysters [5] (embryo-larval effects on growth and developmental stages;
development) development [5]. endpoints included

metamorphosis,
hatching, and growth
reduction [5].

Table 2: Experimental Effects in Vertebrates & Key Mechanisms

Aspect Findings Experimental Context

Sensitivity Fish and crab larvae were most Comparative laboratory studies on
tolerant, with notable effects at >1 ug/L  developmental stages of fish (e.g., grunion)
(ppb) [5]. and crustaceans [5].

Molecular TBT is a high-affinity ligand for RXR Based on mechanistic studies in mammalian

Mechanism and PPARYy receptors, activating models and zebrafish; TBT identified as an
adipocyte differentiation and promoting "obesogen" by activating master regulators
lipid accumulation [4]. of fat cell formation [4].

Visualizing Key Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the core molecular pathways through which

TBT disrupts physiology in vertebrates and invertebrates.

TBT in Vertebrates: The Obesogen Pathway

This diagram shows how TBT promotes fat cell formation in vertebrates by activating key nuclear receptors.
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In vertebrates, TBT acts as an obesogen by directly binding to and activating the nuclear receptors PPARYy
(Peroxisome Proliferator-Activated Receptor Gamma) and its partner RXR (Retinoid X Receptor) [4]. This
activated receptor complex (heterodimer) then triggers the transcription of genes that drive adipogenesis—

the formation of fat cells—leading to the accumulation of lipids [4].

TBT in Invertebrates: Endocrine and Metabolic Disruption

This diagram illustrates the multiple pathways disrupted by TBT in invertebrates, leading to reproductive and

metabolic defects.
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In invertebrates, TBT's mechanism is more multifaceted:

¢ In Mollusks: TBT potently inhibits aromatase, a key enzyme that converts testosterone to estrogen.
This disruption in hormone balance leads to imposex in female gastropods, a condition where male
sexual organs are superimposed, often causing infertility and population decline [1].

¢ In Crustaceans: TBT activates the RXR receptor [4]. Since crustacean RXR partners with the
Ecdysone Receptor (EcR) to regulate molting and with Juvenile Hormone (JH) pathways, this
disruption impairs lipid metabolism, molting, and reproduction [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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